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Compound of Interest

Compound Name: Triethyltin chloride

CAS No.: 994-31-0

Cat. No.: B036597

Get Quote

For Immediate Implementation by Laboratory Personnel

Triethyltin chloride is a highly toxic organotin compound that poses significant health risks,

including fatality upon ingestion, skin contact, or inhalation.[1][2][3] It is also very toxic to

aquatic life with long-lasting effects.[1][2] Adherence to stringent safety protocols is therefore

critical to ensure the well-being of all laboratory personnel and to maintain environmental

integrity. This guide provides a comprehensive operational and disposal plan for the safe

handling of Triethyltin chloride.

I. Hazard Assessment and Exposure Limits
Before commencing any work with Triethyltin chloride, a thorough understanding of its

hazards is essential. The compound is classified as acutely toxic and an environmental hazard.
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Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Fatal if swallowed, in contact with skin, or if

inhaled.[1][2][3]

Aquatic Toxicity
Very toxic to aquatic life with long-lasting effects.

[1][2]

Occupational Exposure Limits:

Organization Limit Value

ACGIH TLV-TWA (as Tin) 0.1 mg/m³[4]

ACGIH STEL (as Tin) 0.2 mg/m³[4]

NIOSH TWA (as Tin) 0.1 mg/m³[5]

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Triethyltin chloride to prevent any direct

contact with the substance.

PPE Category Specific Requirements

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene). Double gloving is recommended.[6]

Eye Protection
Chemical safety goggles and a face shield are

mandatory.[6][7]

Skin and Body Protection A chemical-resistant lab coat must be worn.[6]

Respiratory Protection

For situations with potential for aerosol

generation or spills, a NIOSH-approved

respirator with appropriate cartridges for organic

vapors should be used.[6][8]

III. Operational Plan: Step-by-Step Handling Procedure
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All work with Triethyltin chloride must be conducted in a designated area within a certified

chemical fume hood to minimize inhalation exposure.[6][8]

Preparation:

Designated Area: Cordon off a specific area within the laboratory for the exclusive handling

of Triethyltin chloride.[6]

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly before

introducing the compound.

Gather Materials: Assemble all necessary equipment, including PPE, spill kit, and waste

containers, within the fume hood.

Handling:

Don PPE: Put on all required personal protective equipment before handling the primary

container.

Inert Atmosphere: For transfers of the liquid reagent, use a syringe and needle under an inert

atmosphere to prevent reactions with moisture.[6]

Weighing Solids: If working with solid Triethyltin chloride, weigh it carefully within the fume

hood to avoid creating dust.[6]

Avoid Contact: At all times, avoid direct contact with skin, eyes, and clothing. Do not breathe

in any dust, vapor, or mist.[6][8]

Post-Handling:

Decontamination: Thoroughly clean the designated work area and any equipment used.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[9]

IV. Emergency Procedures
In the event of an exposure or spill, immediate and decisive action is crucial.
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Emergency Scenario Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes and remove all contaminated

clothing.[4][8][9] Seek immediate medical

attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8][9] Seek immediate

medical attention.[8]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration.[8][10] Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[1][8] Seek immediate medical attention.

[1][8]

Spill

Evacuate the area. Wearing appropriate PPE,

absorb the spill with an inert material (e.g.,

sand, diatomite) and collect it into a sealed

container for hazardous waste disposal.[1][4]

V. Disposal Plan
All waste containing Triethyltin chloride must be treated as hazardous waste.

Waste Segregation: Do not mix Triethyltin chloride waste with other chemical waste

streams.[11]

Containerization: Place all contaminated materials, including empty containers, used PPE,

and spill cleanup debris, into a clearly labeled, sealed, and appropriate hazardous waste

container.[4][8]
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Labeling: The waste container must be clearly labeled as "Hazardous Waste: Contains

Triethyltin Chloride".

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials.[9]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.[8]

[11]

Workflow for Safe Handling of Triethyltin Chloride
Caption: A logical workflow for the safe handling of Triethyltin chloride from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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